Cas no 98789-40-3 (2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-)

2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl- structure
98789-40-3 structure
Product Name:2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-
CAS No:98789-40-3
MF:C8H22O4Si2
MW:238.428884983063
MDL:MFCD01861712
CID:802048
PubChem ID:14066980
Update Time:2025-09-25

2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-
    • 1,2-BIS(METHYLDIMETHOXYSILYL)ETHANE
    • DIMETHYLTETRAMETHOXYDISILETHYLENE
    • 1,2-bis(dimethoxymethylsilyl)ethane
    • 2,2,5,5-Tetramethoxy-2,5-disilahexane
    • bis(dimethoxymethylsilyl)ethane
    • Ethylenebis(dimethoxymethylsilane)
    • 98789-40-3
    • MFCD01861712
    • 3,6-DIMETHOXY-3,6-DIMETHYL-2,7-DIOXA-3,6-DISILAOCTANE
    • 1,2-Bis(dimethoxy-methylsilyl)ethane
    • 2,7-Dioxa-3,6-disilaoctane, 3,6-dimethoxy-3,6-dimethyl-
    • 2-[dimethoxy(methyl)silyl]ethyl-dimethoxy-methylsilane
    • SCHEMBL557237
    • G66175
    • S07560
    • KFGSXJLKKLOVNP-UHFFFAOYSA-N
    • MDL： MFCD01861712
    • Inchi： 1S/C8H22O4Si2/c1-9-13(5,10-2)7-8-14(6,11-3)12-4/h7-8H2,1-6H3
    • InChI Key： KFGSXJLKKLOVNP-UHFFFAOYSA-N
    • SMILES： [Si](C)(CC[Si](C)(OC)OC)(OC)OC

Computed Properties

  • Exact Mass: 238.10600
  • Monoisotopic Mass: 238.10566225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 0.925
  • Boiling Point: 162 ºC
  • Flash Point: 44 ºC
  • PSA: 36.92000
  • LogP: 1.71600

2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl- Pricemore >>

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abcr
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